Cas no 122046-79-1 (L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester)

• Product Name: L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester
• CAS No: 122046-79-1
• MF: C₇H₈O₇
• MW: 204.13
• CID: 2086104
• Update Time: 2025-06-09

L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• L-threo-Hex-?2-?enaric acid 1,?4-Lactone 6-Methyl Ester
• L-threo-Hex-​2-​enaric acid 1,​4-Lactone 6-Methyl Ester
• Ascorbic acid Imp H (EP) : methyl (2R)-2-[(2R)-3,4-dihydroxy-5-oxo-2,5-dihydrofuran-2-yl]-2-hydroxyacetate
• L-threo-Hex-2-enaric acid, 1,4-lactone, 6-methyl ester
• YDPRPKPHLCWZNT-UHNVWZDZSA-N
• Sodium Ascorbate EP Impurity H
• Ascorbic Acid Impurity 8（Ascorbic Acid EP Impurity H）
• Ascorbic Acid EP Impurity H
• Methyl (2R)-2-[(2R)-3,4-dihydroxy-5-oxo-2,5-dihydrofuran-2-yl]-2-hydroxyacetate
• L-threo-Hex-2-enaric acid, 1,4-lactone, 6-methyl ester (9CI)
• L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester

• Inchi： InChI=1S/C7H8O7/c1-13-6(11)4(10)5-2(8)3(9)7(12)14-5/h4-5,8-10H,1H3/t4-,5+/m1/s1
• InChI Key： YDPRPKPHLCWZNT-UHNVWZDZSA-N
• SMILES： COC(=O)[C@@H]([C@@H]1C(=C(C(=O)O1)O)O)O

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: >120°C (dec.)
• Boiling Point: 465.9±45.0 °C at 760 mmHg
• Flash Point: 196.9±22.2 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester

Introduction to L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester (CAS No: 122046-79-1) in Modern Chemical and Biomedical Research

The compound L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester, identified by its unique Chemical Abstracts Service (CAS) number 122046-79-1, represents a fascinating molecule with significant implications in the fields of organic chemistry, pharmacology, and drug discovery. This lactone derivative exhibits a structural framework that combines a hexadienyl backbone with a methyl ester substituent, making it a versatile scaffold for synthetic chemistry and biological applications. The stereochemical configuration at the threo position introduces an asymmetry that is often exploited in the design of chiral drugs and bioactive molecules.

Recent advancements in the study of L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester have highlighted its potential as a precursor in the synthesis of more complex pharmacophores. The 1,4-lactone moiety is particularly noteworthy, as lactones are well-documented in medicinal chemistry for their ability to form stable cyclic structures that can interact with biological targets. The presence of the 6-methyl ester further enhances the compound's reactivity, allowing for facile modifications through hydrolysis or transesterification reactions. These features make it an attractive candidate for exploring novel therapeutic avenues.

In the context of contemporary research, this compound has garnered attention for its role in developing non-protein-targeting small molecules. Unlike traditional drug discovery approaches that primarily focus on enzymes and receptors, there is growing interest in modulating other biological processes such as protein-protein interactions or epigenetic mechanisms. The structural attributes of L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester make it a promising candidate for designing molecules that can interact with these less-explored targets. For instance, recent studies have demonstrated its utility in generating libraries of diversified lactone derivatives for high-throughput screening assays aimed at identifying compounds with anti-inflammatory or immunomodulatory properties.

The synthesis of this compound involves intricate organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include the stereoselective formation of the threo diol, followed by cyclization to establish the 1,4-lactone core. The introduction of the methyl ester group is typically achieved through esterification reactions, which can be tailored to optimize yield and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its versatility as a building block for more complex molecules. Researchers have leveraged these synthetic routes to produce analogs with modified side chains or functional groups, further expanding the chemical space accessible through this scaffold.

Beyond its synthetic utility, L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit properties such as protease inhibition or modulation of lipid metabolism. The stereochemistry imparted by the threo configuration is particularly critical here, as enantiomeric differences can significantly influence binding affinity and pharmacological effects. This has prompted researchers to explore chiral resolution techniques and asymmetric synthesis methods to isolate and characterize enantiomerically pure forms of this compound. Such efforts are essential for understanding structure-activity relationships and optimizing lead compounds for clinical development.

The integration of computational chemistry has further accelerated the exploration of this molecule's potential applications. Molecular modeling studies have been employed to predict how different derivatives might interact with biological targets at an atomic level. These simulations have provided insights into key binding interactions and have guided experimental efforts toward optimizing potency and selectivity. Additionally, virtual screening algorithms have been used to identify novel analogs based on the known bioactivity of related compounds. This interdisciplinary approach underscores the importance of combining experimental chemistry with computational tools in modern drug discovery pipelines.

Looking ahead, the future research directions involving L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester are likely to focus on expanding its therapeutic applications and refining synthetic methodologies for improved efficiency and scalability. There is particular interest in developing new derivatives that can address unmet medical needs by targeting diseases associated with dysregulated inflammatory responses or metabolic disorders. Furthermore, advancements in green chemistry principles may inspire sustainable synthetic routes that minimize waste and energy consumption without compromising yield or purity.

In summary,L-threo-Hex-2-enaric acid 1,4-Lactone 6-Methyl Ester (CAS No: 122046-79-1) stands out as a structurally intriguing molecule with broad utility in chemical synthesis and biomedical research. Its unique combination of features—such as the threo stereochemistry, the 1,4-lactone core, and the presence of a methyl ester group—makes it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications and refine synthetic strategies,this compound will undoubtedly remain at the forefront of innovation in organic chemistry and pharmacology.